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Compound Name: 2-(1H-Pyrrol-1-yl)pyridine

Cat. No.: B1270338 Get Quote

An In-depth Guide for Researchers and Drug Development Professionals

Abstract
2-(1H-pyrrol-1-yl)pyridine is a heterocyclic aromatic compound of growing interest within the

scientific community, particularly in the fields of medicinal chemistry, materials science, and

chemical sensing. Its unique structural motif, featuring a pyridine ring linked to a pyrrole

nucleus via a nitrogen atom, imparts specific electronic and coordination properties that make it

a valuable building block for the synthesis of novel ligands, functional materials, and

biologically active molecules. This technical guide provides a comprehensive overview of the

commercial availability of 2-(1H-pyrrol-1-yl)pyridine, details a representative synthetic

protocol, and explores its potential applications, with a focus on its utility for researchers,

scientists, and professionals in drug development.

Commercial Suppliers and Availability
2-(1H-pyrrol-1-yl)pyridine (CAS No. 50966-74-0) is available from a range of chemical

suppliers. The purity and quantity offered can vary, and pricing is typically available upon

request from the respective vendors. Researchers are advised to consult the suppliers'

websites for the most current information.
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Supplier Purity
Available
Quantities

Notes

Antimex Chemical

Limited
99%

Bulk (e.g., 25kg,

200kg drums)

Important raw

material.[1]

2A Biotech Not specified Not specified
Catalog No.: 2A-

9043375.

PubChem
Lists various chemical

vendors.[2]

Fisher Scientific 97% 10 g

For the related isomer

3-(1H-pyrrol-1-

yl)pyridine.[3]

This table is for informational purposes and does not represent a complete list of all available

suppliers. Pricing and availability are subject to change.

Physicochemical Properties
Property Value Source

Molecular Formula C₉H₈N₂ [2][4]

Molecular Weight 144.17 g/mol [2][4]

CAS Number 50966-74-0 [2]

IUPAC Name 2-(1H-pyrrol-1-yl)pyridine [2]

InChI Key
AWOGYKQLZGNICG-

UHFFFAOYSA-N
[2][4]

SMILES c1ccc(nc1)-n2cccc2 [4]

Experimental Protocols: Synthesis of Pyrrol-1-yl-
Pyridine Derivatives
While a specific, detailed synthesis protocol for 2-(1H-pyrrol-1-yl)pyridine is not readily

available in the public domain, a representative photochemical method for a closely related
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isomer, 4-(pyrrol-1-yl)pyridine, has been described and can serve as a foundational

methodology. This synthesis involves the reaction of a chloropyridine hydrochloride with pyrrole

under UV irradiation.[5]

3.1. Synthesis of 4-(pyrrol-1-yl)pyridine[5]

Materials: 4-chloropyridine hydrochloride, freshly distilled pyrrole, methylene chloride, 10%

hydrochloric acid, solid sodium carbonate.

Procedure:

A solution of 4-chloropyridine hydrochloride (0.001 mol) in methylene chloride (100 mL) is

prepared in a 250 mL quartz round-bottom flask.

The solution is stirred under a bubbling nitrogen gas stream for 1 hour.

Freshly distilled pyrrole (0.032 mol) is added to the mixture.

The reaction mixture is irradiated with UV light for approximately 6-12 minutes while

stirring under a constant flow of nitrogen.

The product, 4-(pyrrol-1-yl)pyridine, is extracted with three washes of 10% hydrochloric

acid (30 mL total volume).

The aqueous layer is separated and neutralized to a neutral pH using solid sodium

carbonate.

The neutralized aqueous layer is then extracted with four washes of dichloromethane (20

mL total volume) to remove excess pyrrole and other organic impurities.

3.2. Purification and Characterization

The synthesized compound can be further purified using standard techniques such as column

chromatography. Characterization is typically performed using nuclear magnetic resonance

(NMR) spectroscopy (¹H and ¹³C NMR) and mass spectrometry to confirm the structure and

purity of the final product.[5][6]
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Applications in Research and Drug Development
The pyrrole-pyridine scaffold is a key structural element in various biologically active

compounds and functional materials.

4.1. Anion Sensing

Derivatives of pyrrol-1-yl-pyridine have demonstrated potential as chemosensors for the

detection of anions such as nitrite in aqueous solutions.[6][7] These molecules can form

supramolecular aggregates that exhibit a colorimetric change upon binding to the target anion,

enabling naked-eye detection.[6][7] This property is of significant interest for environmental

monitoring and food safety applications.

Experimental Workflow
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Anion sensing workflow using a pyrrol-1-yl-pyridine derivative.

4.2. Medicinal Chemistry and Drug Development

The pyrrole-pyridine core is present in various pharmacologically active molecules. For

instance, the broader class of pyrrolopyridines has been investigated for analgesic and

sedative properties.[8] Furthermore, related structures are found in compounds targeting

neuronal nicotinic acetylcholine receptors, which are implicated in pain and neurodegenerative

disorders.[9] The unique electronic and hydrogen-bonding capabilities of the pyrrole-pyridine

moiety make it an attractive scaffold for the design of novel therapeutic agents.

The synthesis of various pyrrole-pyridine based ligands, often through methods like the Suzuki

coupling, highlights their importance in coordination chemistry and the development of metal-

based therapeutics or imaging agents.[10]
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Drug Development Rationale
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Logical flow for drug development based on the pyrrole-pyridine scaffold.

Conclusion
2-(1H-pyrrol-1-yl)pyridine is a commercially available compound with significant potential for a

wide range of research and development applications. Its utility as a precursor for novel

materials, particularly in the realm of chemical sensors, is an active area of investigation.

Furthermore, the prevalence of the pyrrole-pyridine scaffold in biologically active molecules

underscores its importance for medicinal chemists and drug development professionals. The
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synthetic methodologies, while requiring specialized equipment for photochemical reactions,

are accessible and provide a pathway for the creation of diverse derivatives for further

exploration. As research continues, the demand for and applications of 2-(1H-pyrrol-1-
yl)pyridine and its analogues are expected to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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